Cas no 725699-01-4 (Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 725699-01-4
• MF: C₁₂H₁₄F₅N₃O₂
• MW: 327.250480175018
• MDL: MFCD04967336
• CID: 3030033
• PubChem ID: 2981135
• Update Time: 2025-06-26

Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• MFCD04967336
• 725699-01-4
• EN300-229038
• BBL038378
• ethyl 5-methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• H25458
• Ethyl5-methyl-7-(perfluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• AN-329/43211123
• ETHYL 5-METHYL-7-(1,1,2,2,2-PENTAFLUOROETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLATE
• NCGC00053053-02
• ALBB-009971
• DTXSID001111848
• HMS2307A13
• Ethyl 4,5,6,7-tetrahydro-5-methyl-7-(1,1,2,2,2-pentafluoroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• SR-01000299382
• AKOS000305762
• Ethyl 5-methyl-7-(perfluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• 5-methyl-7-pentafluoroethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid ethyl est
• FGVMBDGDSGQZDE-UHFFFAOYSA-N
• STK303081
• MLS002548606
• CHEMBL1447190
• SR-01000299382-1
• CS-0299026
• HMS1602A17
• ethyl 5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• SMR000082327
• LS-03374
• ethyl 5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• MLS000100280
• 5-Methyl-7-pentafluoroethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid ethyl ester
• pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-methyl-7-(pentafluoroethyl)-, ethyl ester
• Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate

• MDL： MFCD04967336
• Inchi： 1S/C12H14F5N3O2/c1-3-22-10(21)7-5-9-18-6(2)4-8(20(9)19-7)11(13,14)12(15,16)17/h5-6,8,18H,3-4H2,1-2H3
• InChI Key： GYLSGLQQOWKZHD-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1CC(C)NC2=CC(C(=O)OCC)=NN12)F

Computed Properties

• Exact Mass: 327.10061751Da
• Monoisotopic Mass: 327.10061751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.2Ų

Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate

Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 725699-01-4): An Overview

Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 725699-01-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements of this compound.

Structural Characteristics

The molecular structure of Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate is characterized by a tetrahydropyrazolo[1,5-a]pyrimidine core with specific functional groups. The presence of a pentafluoroethyl group and an ethyl ester moiety imparts unique chemical and physical properties to the molecule. The pentafluoroethyl group is particularly noteworthy for its electron-withdrawing effect and hydrophobic nature, which can influence the compound's solubility and biological activity.

Synthesis Methods

The synthesis of Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate has been explored through various synthetic routes. One common approach involves the reaction of a suitable pyrazole derivative with a fluorinated reagent to introduce the pentafluoroethyl group. Subsequent steps typically include esterification to form the ethyl ester moiety. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis.

Biological Properties

Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate has been studied for its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway. Additionally, studies have demonstrated that this compound can selectively target cancer cells by disrupting specific signaling pathways involved in cell proliferation and survival.

Recent Research Advancements

In recent years, there has been a surge in research focused on the therapeutic potential of tetrahydropyrazolo[1,5-a]pyrimidines like Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate. A notable study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in inhibiting tumor growth in preclinical models of breast cancer. The researchers found that the compound effectively reduced tumor size and inhibited metastasis without significant toxicity to normal cells.

Another study conducted by a team of scientists at a leading pharmaceutical company explored the use of this compound as a potential treatment for neurodegenerative diseases. The results indicated that Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate could protect neurons from oxidative stress and promote neurogenesis in animal models of Alzheimer's disease.

Conclusion

Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 725699-01-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds great promise for addressing unmet medical needs in various disease areas.